N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide

• IUPAC Name: N-[2-(2,3-dimethylanilino)-2-oxoethyl]-2-fluorobenzamide
• InChI: InChI=1S/C17H17FN2O2/c1-11-6-5-9-15(12(11)2)20-16(21)10-19-17(22)13-7-3-4-8-14(13)18/h3-9H,10H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: VNZGBSUWUQMRKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CNC(=O)C2=CC=CC=C2F)C
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

“N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide” is a compound related to benzamide derivatives, which are known for their significant pharmacological activities. The specific compound is structurally related to 2-[(2,3-dimethylphenyl)amino]benzoic acid, also known as Mefenamic Acid. Mefenamic Acid is a non-steroidal anti-inflammatory drug (NSAID) that exhibits anti-inflammatory, analgesic, and antipyretic activities.

Mechanism of Action

Target of Action

A structurally similar compound, 2-{2-[(3,5-dimethylphenyl)amino]pyrimidin-4-yl}-n-[(1s)-2-hydroxy-1-methylethyl]-4-methyl-1,3-thiazole-5-carboxamide, is known to target theTyrosine-protein kinase SYK .

Biochemical Pathways

Given its potential target, it may influence pathways involving theTyrosine-protein kinase SYK .

Result of Action

Based on its potential target, it may have effects on cellular processes regulated by theTyrosine-protein kinase SYK .

Advantages and Limitations for Lab Experiments

One advantage of N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide is its broad-spectrum activity against multiple signaling pathways that are involved in cancer cell growth and survival. This makes it a potentially useful therapeutic agent for a variety of cancer types. However, one limitation of this compound is its relatively low potency compared to other targeted cancer therapies. It also has limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide research. One area of interest is the development of more potent analogs of this compound that can overcome its low potency. Another area of interest is the identification of biomarkers that can predict response to this compound treatment. Additionally, there is interest in exploring the combination of this compound with other targeted cancer therapies to enhance its efficacy. Finally, there is interest in exploring the potential use of this compound in combination with immunotherapy for cancer treatment.

Synthesis Methods

The synthesis of N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide involves a multi-step process that begins with the reaction of 2-fluorobenzoyl chloride with N-(2-aminoethyl)-2-amino-3-methylbutanamide. This reaction yields N-{2-[2-(2-fluorobenzoyl)hydrazinyl]ethyl}-2-amino-3-methylbutanamide, which is then reacted with 2,3-dimethylphenyl isocyanate to produce this compound. The final product is purified by column chromatography and characterized by NMR and mass spectrometry.

Scientific Research Applications

N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit multiple signaling pathways that are involved in cancer cell growth and survival, including the epidermal growth factor receptor (EGFR), human epidermal growth factor receptor 2 (HER2), and histone deacetylase (HDAC) pathways. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.